trans-4-[({2-[(2-oxo-3-phenyl-2H-chromen-7-yl)oxy]propanoyl}amino)methyl]cyclohexanecarboxylic acid

• Molecular Formula: C26H27NO6
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 4-[[2-(2-oxo-3-phenylchromen-7-yl)oxypropanoylamino]methyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C26H27NO6/c1-16(24(28)27-15-17-7-9-19(10-8-17)25(29)30)32-21-12-11-20-13-22(18-5-3-2-4-6-18)26(31)33-23(20)14-21/h2-6,11-14,16-17,19H,7-10,15H2,1H3,(H,27,28)(H,29,30)
• InChI Key: ITGDFJSZWWNVPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1CCC(CC1)C(=O)O)OC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC=CC=C4

Description

4-[[[1-oxo-2-[(2-oxo-3-phenyl-1-benzopyran-7-yl)oxy]propyl]amino]methyl]-1-cyclohexanecarboxylic acid is an isoflavonoid.

Scientific Research Applications

Synthesis and Derivative Formation

• Aromatic carbamate derivatives with a chromen-2-one fragment have been synthesized through various condensation reactions, illustrating the compound's utility in creating chromene derivatives and compounds with dihydroquinoxaline fragments (Velikorodov et al., 2014).
• The compound's role in the synthesis of 4-aminomethylcyclohexanecarboxylic acid derivatives is evident, highlighting its importance in the formation of structurally diverse molecules (Isoda, 1979).

Molecular Conformation Studies

• Investigations into the molecular conformations of 4-aminomethyl-1-cyclohexanecarboxylic acids in aqueous solutions reveal insights into the stable conformations of such compounds, aiding in understanding their chemical behavior (Yanaka et al., 1981).

Catalysis and Reaction Optimization

• The compound plays a role in facilitating the construction of chromeno[2,3-d]pyrimidinone derivatives, demonstrating its significance in enhancing reaction conditions and yields (Ghashang et al., 2013).

Photosynthesis and Characterization

• Studies on the photosynthesis and characterization of chromene derivatives from chalcone isomers indicate the compound's relevance in photochemical reactions and analytical characterizations (Chalabi & Fadhil, 2020).

Antimicrobial Activity Studies

• Research into novel series of chromene derivatives, catalyzed by silica-bonded N-propylpiperazine sulfamic acid, includes evaluating the antimicrobial activity of these derivatives, highlighting the compound's role in developing potential antimicrobial agents (Ghashang et al., 2015).